1-(2-(Methylthio)pyrimidin-5-yl)ethanone

• IUPAC Name: 1-(2-methylsulfanylpyrimidin-5-yl)ethanone
• InChI: InChI=1S/C7H8N2OS/c1-5(10)6-3-8-7(11-2)9-4-6/h3-4H,1-2H3
• InChI Key: SGHBZENSWHEDCF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN=C(N=C1)SC
• Molecular Formula: C7H8N2OS
• DSSTOX Substance ID: DTXSID00510038
• Molecular Weight: 168.22 g/mol
• CAS RN: 84755-29-3

Description

Molecular Structure Analysis

The molecular structure of “1-(2-(Methylthio)pyrimidin-5-yl)ethanone” consists of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, attached to a methylthio group (CH3-S-) and an ethanone group (C2H5O).

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-(2-(Methylthio)pyrimidin-5-yl)ethanone” include a molecular weight of 168.22 g/mol. Unfortunately, other specific properties like melting point, boiling point, and solubility were not found in the available sources.

Scientific Research Applications

Synthesis of Biological Active Compounds

Researchers have explored the synthesis of new chemical derivatives involving 1-(2-(Methylthio)pyrimidin-5-yl)ethanone, aiming to evaluate their biological activities. For instance, Abdel-Aziz et al. (2011) synthesized new derivatives incorporating the thiazolo[3,2-a]benzimidazole structure, finding some of these compounds to exhibit potent immunosuppressive and immunostimulatory effects, as well as significant cytotoxicity against various cancer cell lines, suggesting their potential in developing new therapeutic agents (Abdel‐Aziz et al., 2011).

Process Development and Chemical Characterisation

Another study by Butters et al. (2001) focused on the process development of Voriconazole, a broad-spectrum triazole antifungal agent. This research provides insights into the synthetic routes and the importance of pyrimidinone derivatives in enhancing the efficacy and selectivity of pharmaceutical compounds, showcasing the compound's role in advancing medicinal chemistry (Butters et al., 2001).

Antimicrobial and Antitumor Activities

Edrees et al. (2010) developed pyrimidinone derivatives and tested their antimicrobial, antitumor, and 5α-reductase inhibitor activities, identifying compounds with moderate to good efficacy. This highlights the compound's utility in generating bioactive molecules that could lead to new treatments for various diseases (Edrees et al., 2010).

Insecticidal Evaluation

Halim et al. (2020) synthesized pyrazole-based tetrahydropyrimidine derivatives and evaluated their insecticidal activity, demonstrating significant mortality against specific pests. This application emphasizes the potential of 1-(2-(Methylthio)pyrimidin-5-yl)ethanone derivatives in agricultural sciences, contributing to the development of new pesticides (Halim et al., 2020).

Safety and Hazards

While specific safety and hazard information for “1-(2-(Methylthio)pyrimidin-5-yl)ethanone” was not found, it’s important to handle all chemical compounds with care. Use personal protective equipment, avoid dust formation, and avoid breathing in mist, gas, or vapors.